3-fluoro-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-7-5-18(6-8-19)24-13-11-23(12-14-24)10-9-22-20(25)16-3-2-4-17(21)15-16/h2-8,15H,9-14H2,1H3,(H,22,25)
• InChI Key: QFSJJWXIVVEVGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

“3-fluoro-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide” is a compound that has been evaluated for binding and function at dopamine D3 receptors (D3Rs) and dopamine D2 receptors (D2Rs). In a series of compounds, some of the most D3R selective compounds reported to date were discovered.

Synthesis Analysis

The synthesis of this compound involves the preparation of N-(3-Fluoro-4-(4-(2,3-dichloro- or 2-methoxyphenyl)piperazine-1-yl)butyl)arylcarboxamides. Compounds lacking the carbonyl group in the amide linker were synthesized, and while these amine-linked analogues bound with similar affinities to the amides at D2R, this modification dramatically reduced binding affinities at D3R.

Molecular Structure Analysis

The molecular structure of this compound involves a pivotal role for the D3R E2 loop and the carbonyl group in the 4-phenylpiperazine class of compounds. This reveals a point of separation between structure–activity relationships at D3R and D2R.

Mechanism of Action

The mechanism of action of this compound involves binding to dopamine D3 receptors (D3Rs) and dopamine D2 receptors (D2Rs). It has been found to be highly selective for D3Rs.

Future Directions

The future directions for research on this compound could involve further exploration of its selectivity for D3Rs over D2Rs. Additionally, the role of the D3R E2 loop and the carbonyl group in the 4-phenylpiperazine class of compounds could be further investigated.